Cas no 2375270-16-7 (5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone)

• Product Name: 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone
• CAS No: 2375270-16-7
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• CID: 5378943
• Update Time: 2025-06-09

5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone

• Inchi： 1S/C8H10F3NO2/c9-8(10,11)7(5-1-2-5)4-14-3-6(13)12-7/h5H,1-4H2,(H,12,13)
• InChI Key： CLEKQULGJZJTBJ-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)(C(F)(F)F)COCC1=O

Experimental Properties

• Density: 1.409±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.2±42.0 °C(Predicted)
• pka: 11.94±0.40(Predicted)

Additional information on 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone

Introduction to 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone (CAS No. 2375270-16-7)

5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2375270-16-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both cyclopropyl and trifluoromethyl substituents, along with the morpholine moiety, contributes to its distinctive chemical profile and reactivity.

The compound's structure imparts several advantageous characteristics, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research. The cyclopropyl group, known for its stability and rigidity, enhances the molecule's binding affinity to biological targets, while the trifluoromethyl group introduces lipophilicity and metabolic stability. These features are particularly crucial in the design of novel therapeutic agents that require optimal pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of molecules that incorporate morpholine rings due to their widespread use in pharmaceuticals. Morpholine derivatives are renowned for their ability to modulate various biological pathways, making them indispensable in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and infections. The specific derivative 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone represents a promising scaffold for further functionalization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with potential biological targets with high accuracy. Studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary computational models indicate that it could interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory conditions.

The trifluoromethyl group in 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone is particularly noteworthy for its ability to enhance the metabolic stability of drug candidates. This feature is critical for ensuring that a drug remains active in the body long enough to exert its therapeutic effect. Additionally, the cyclopropyl ring contributes to the molecule's overall rigidity, which can improve its binding affinity by reducing conformational flexibility at the binding site.

Pharmaceutical companies are increasingly leveraging structure-based drug design approaches to develop novel therapeutics. The unique structural features of 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone make it an attractive candidate for such endeavors. By integrating this compound into drug discovery programs, researchers aim to identify new lead compounds with improved efficacy and reduced side effects.

The morpholine ring in this compound also offers opportunities for further chemical modification. Researchers can explore various derivatization strategies to enhance its pharmacological properties. For example, introducing additional functional groups or altering the substitution pattern on the morpholine ring could lead to compounds with enhanced solubility or targeted tissue distribution.

In conclusion, 5-Cyclopropyl-5-(trifluoromethyl)-3-morpholinone (CAS No. 2375270-16-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration in drug development. As computational methods continue to advance, researchers will be better equipped to harness the full therapeutic potential of this molecule.